Cas no 2549055-59-4 (3,3,3-trifluoro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]propane-1-sulfonamide)

• Product Name: 3,3,3-trifluoro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]propane-1-sulfonamide
• CAS No: 2549055-59-4
• MF: C₁₂H₁₆F₃NO₃S₂
• MW: 343.385551452637
• CID: 5340771
• PubChem ID: 154583660
• Update Time: 2025-06-13

3,3,3-trifluoro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2549055-59-4
• F6507-8112
• AKOS040698972
• 3,3,3-trifluoro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]propane-1-sulfonamide
• 3,3,3-Trifluoro-N-[(4,5,6,7-tetrahydro-4-hydroxybenzo[b]thien-4-yl)methyl]-1-propanesulfonamide

• Inchi： 1S/C12H16F3NO3S2/c13-12(14,15)5-7-21(18,19)16-8-11(17)4-1-2-10-9(11)3-6-20-10/h3,6,16-17H,1-2,4-5,7-8H2
• InChI Key： UOSPUXINRUYJSG-UHFFFAOYSA-N
• SMILES： C(S(NCC1(O)C2C=CSC=2CCC1)(=O)=O)CC(F)(F)F

Computed Properties

• Exact Mass: 343.05237021g/mol
• Monoisotopic Mass: 343.05237021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.442±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.5±55.0 °C(Predicted)
• pka: 10.44±0.40(Predicted)

Additional information on 3,3,3-trifluoro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]propane-1-sulfonamide

Comprehensive Analysis of 3,3,3-trifluoro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]propane-1-sulfonamide (CAS No. 2549055-59-4)

The compound 3,3,3-trifluoro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]propane-1-sulfonamide (CAS No. 2549055-59-4) is a highly specialized sulfonamide derivative with a unique molecular structure. Its trifluoromethyl group and tetrahydrobenzothiophene backbone contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. This compound exemplifies the growing trend of fluorinated sulfonamides in drug discovery, a topic frequently searched by researchers exploring bioactive molecules and structure-activity relationships.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide-based compounds due to their versatility in targeting enzymes and receptors. The presence of the 4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl moiety in this molecule suggests potential interactions with biological systems, particularly in central nervous system (CNS) disorders—a hot topic in neuroscience research. Users often search for "sulfonamide CNS applications" or "fluorinated drug candidates," reflecting the compound's relevance to current scientific discourse.

The trifluoropropane-sulfonamide segment of this molecule is particularly noteworthy. Fluorine incorporation, a strategy dominating modern drug design (as seen in popular searches for "fluorine in pharmaceuticals"), enhances metabolic stability and membrane permeability. Computational studies of similar structures suggest this compound may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs—a key consideration in preclinical development workflows that researchers frequently investigate.

From a synthetic chemistry perspective, the tetrahydrobenzothiophene core presents interesting challenges and opportunities. This scaffold appears in several FDA-approved drugs, driving searches for "heterocyclic sulfonamide synthesis." The compound's hydroxyl group at the 4-position offers a handle for further derivatization, aligning with industry demand for modifiable lead compounds. Such features make CAS 2549055-59-4 valuable for library expansion in high-throughput screening campaigns.

Analytical characterization of this material requires specialized techniques due to its polyfunctional nature. Researchers searching for "NMR analysis of fluorinated sulfonamides" or "LC-MS methods for sulfur-containing compounds" would find this molecule particularly instructive. The benzothiophene ring system produces distinct spectroscopic signatures, while the trifluoromethyl group offers convenient ¹⁹F NMR tracking—a technique gaining popularity in reaction monitoring studies.

In material science applications, the sulfonamide linkage and fluorinated alkyl chain could contribute to novel supramolecular architectures. This aligns with growing interest in "fluorine-based materials"—a trending search term in nanotechnology circles. The compound's potential to form hydrogen-bonding networks through its hydroxyl and sulfonamide groups makes it intriguing for crystal engineering studies.

Environmental fate studies of similar fluorinated sulfonamides suggest this compound would warrant biodegradation assessment—a concern reflected in searches for "sustainable fluorochemicals." Its hydrophilic-lipophilic balance, dictated by the trifluoropropyl and hydroxylated benzothiophene moieties, may influence ecotoxicological profiles, a critical consideration in modern green chemistry initiatives.

The patent landscape for benzothiophene sulfonamides has expanded significantly, with many applications focusing on kinase inhibition and GPCR modulation—topics generating substantial search traffic. While specific data on CAS 2549055-59-4 remains limited, its structural features suggest potential overlap with these therapeutic areas. Researchers often query "sulfonamide intellectual property" when evaluating novel compounds like this one.

From a safety perspective, proper handling of this organofluorine compound requires standard laboratory precautions. The scientific community's focus on "safe fluorination methods" (a frequently searched phrase) underscores the importance of responsible use. The compound's solid-state stability and solubility characteristics would be key parameters for industrial applications, as evidenced by searches for "formulation of sulfonamide drugs."

In conclusion, 3,3,3-trifluoro-N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]propane-1-sulfonamide represents a compelling case study in contemporary fluorinated heterocycle chemistry. Its multifaceted nature addresses numerous research priorities—from drug discovery to material design—making CAS 2549055-59-4 a noteworthy subject for further investigation across scientific disciplines.